5-Bromo-N-methylpyridazin-4-amine
Description
5-Bromo-N-methylpyridazin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BMN-673 or Talazoparib and belongs to the class of poly (ADP-ribose) polymerase (PARP) inhibitors.
Scientific Research Applications
Synthesis of Novel Pyridine Derivatives
The compound “5-Bromo-N-methylpyridazin-4-amine” can be used in the synthesis of novel pyridine derivatives. For instance, it has been used in palladium-catalyzed Suzuki cross-coupling reactions with several arylboronic acids to produce a series of novel pyridine derivatives .
Quantum Mechanical Investigations
This compound has been used in quantum mechanical investigations. Density functional theory (DFT) studies have been carried out for the pyridine derivatives synthesized from “5-Bromo-N-methylpyridazin-4-amine”. These studies help describe possible reaction pathways and identify potential candidates as chiral dopants for liquid crystals .
Biological Activities
The pyridine derivatives synthesized from “5-Bromo-N-methylpyridazin-4-amine” have been investigated for their biological activities. For example, their anti-thrombolytic, biofilm inhibition, and haemolytic activities have been studied .
Medicinal Chemistry
The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They are known to play a crucial role in numerous disease conditions .
Pharmaceutical Testing
“5-Bromo-N-methylpyridazin-4-amine” can be used for pharmaceutical testing. It can serve as a reference standard for accurate results in pharmaceutical research .
properties
IUPAC Name |
5-bromo-N-methylpyridazin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrN3/c1-7-5-3-9-8-2-4(5)6/h2-3H,1H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQUDITAKVWOXEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CN=NC=C1Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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